Cas no 18765-73-6 (Silane, tris(decyl)-)

• Product Name: Silane, tris(decyl)-
• CAS No: 18765-73-6
• MF: C₃₀H₆₃Si
• MW: 451.906730890274
• CID: 123176
• PubChem ID: 15538944
• Update Time: 2025-04-23

Silane, tris(decyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, tris(decyl)-
• TRIDECYL SILANE
• tris-decylsilane
• Tridecylsilan
• tris-decyl-silane
• TRIS(DECYL)SILANE
• AKOS015909289
• CID 15538944
• Silane,tris(decyl)-
• 18765-73-6
• CS-0449017
• Tridecylsilane;
• DTXSID90400196
• tris(decyl)silyl

• MDL： MFCD00093890
• Inchi： 1S/C30H63Si/c1-4-7-10-13-16-19-22-25-28-31(29-26-23-20-17-14-11-8-5-2)30-27-24-21-18-15-12-9-6-3/h4-30H2,1-3H3
• InChI Key： YFVSVDNDQPDZBU-UHFFFAOYSA-N
• SMILES： [Si](CCCCCCCCCC)(CCCCCCCCCC)CCCCCCCCCC |^1:0|

Computed Properties

• Exact Mass: 452.47800
• Monoisotopic Mass: 451.46990354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 27
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 11.63560

Additional information on Silane, tris(decyl)-

Tris(Decyl)Silane: A Comprehensive Overview

Tris(Decyl)Silane, also known by its CAS number CAS No. 18765-73-6, is a versatile organosilicon compound that has garnered significant attention in the fields of materials science and chemical engineering. This compound, with the molecular formula C₃₃H₇₀Si, is characterized by its unique structure and properties, making it a valuable material in various industrial applications. Recent advancements in its synthesis and characterization have further highlighted its potential in modern technologies.

The structure of tris(decyl)silane consists of a central silicon atom bonded to three decyl groups (C₁₀H₂₁) and one hydrogen atom. This configuration imparts the compound with a combination of hydrophobicity and reactivity, which are critical for its functional applications. The decyl chains provide stability to the molecule, while the silicon-hydrogen bond offers reactivity, enabling it to participate in various chemical reactions such as hydrosilylation and cross-linking.

In terms of physical properties, tris(decyl)silane is typically a colorless liquid at room temperature, with a melting point below -50°C and a boiling point around 240°C. Its density is approximately 0.8 g/cm³, making it less dense than water. The compound is stable under normal conditions but can undergo thermal decomposition at high temperatures, releasing siloxanes and hydrocarbons. Recent studies have explored the thermal stability of tris(decyl)silane, revealing its suitability for high-temperature applications in advanced materials.

The chemical reactivity of tris(decyl)silane is primarily attributed to the presence of the silicon-hydrogen bond. This bond allows the compound to act as a reducing agent in various reactions, particularly in the synthesis of organosilicon polymers and composites. For instance, recent research has demonstrated its effectiveness as a cross-linking agent in silicone rubber formulations, enhancing the mechanical properties of the resulting materials.

In the field of electronics, tris(decyl)silane has found applications as a precursor for the synthesis of low-k dielectrics and other advanced materials used in semiconductor manufacturing. Its ability to form stable siloxane networks makes it an ideal candidate for these high-performance applications. Moreover, recent advancements in nanotechnology have explored the use of tris(decyl)silane-based materials for the fabrication of nanocomposites with tailored electrical and mechanical properties.

Beyond its industrial applications, tris(decyl)silane has also been investigated for its potential in biological systems. Studies have shown that it can serve as a surface modifier for biomaterials, enhancing their compatibility with biological environments. For example, research published in 2023 highlighted its use in modifying polymeric surfaces for medical devices, improving their biocompatibility and reducing fouling.

The environmental impact of CAS No. 18765-73-6-based materials has also been a topic of recent research. Scientists have examined the biodegradation pathways of tris(decyl)silane, revealing that it can undergo microbial degradation under specific conditions. This information is crucial for assessing its environmental safety and guiding sustainable practices in its production and use.

In conclusion, tris(decyl)silane, or CAS No. 18765-73-6, is a multifaceted compound with a wide range of applications across various industries. Its unique structure and properties continue to be leveraged in cutting-edge research and development efforts, contributing to advancements in materials science, electronics, and biotechnology. As new insights into its chemistry emerge, this compound is poised to play an even more significant role in shaping future technologies.